9-(4-butylphenyl)-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-butylphenyl)-1,7-dimethyl-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C27H38N6O2/c1-4-5-9-21-10-12-22(13-11-21)32-18-20(2)19-33-23-24(28-26(32)33)29(3)27(35)31(25(23)34)17-16-30-14-7-6-8-15-30/h10-13,20H,4-9,14-19H2,1-3H3
• InChI Key: OOZHQHUKOUVEPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5)C
• Molecular Formula: C27H38N6O2
• Molecular Weight: 478.6 g/mol
• CAS No.: 896299-23-3

Description

9-(4-butylphenyl)-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C27H38N6O2 and its molecular weight is 478.641. The purity is usually 95%.
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Scientific Research Applications

Aromatase Inhibitors and Antitumor Activity

Compounds with structural similarities have been synthesized and evaluated for their inhibitory activity against estrogen biosynthesis, showing potential as treatments for hormone-dependent breast cancer due to their strong inhibition of human placental aromatase. These derivatives demonstrated stronger inhibition than aminoglutethimide, a compound used in treating hormone-dependent breast cancer, highlighting their potential as more effective treatments (Hartmann & Batzl, 1986).

Effects on Potassium Channels

Research into substituted derivatives of similar compounds has investigated their effects on vascular potassium channels. These studies are crucial for understanding the compounds' potential as vasodilators, which could lead to applications in treating conditions such as hypertension (Gündüz et al., 2009).

Psychotropic Activity and Receptor Affinity

A series of derivatives have been designed and evaluated for their affinity and selectivity profile for serotonin receptors, showing potential psychotropic activity. These findings suggest possible applications in developing treatments for mood disorders, such as depression and anxiety (Chłoń-Rzepa et al., 2013).

Antiasthmatic Agents

Some derivatives have been synthesized and assessed for antiasthmatic activity, particularly as vasodilators. This research points to potential applications in developing new treatments for asthma, showcasing the versatility of these compounds in medicinal chemistry (Bhatia et al., 2016).